![molecular formula C18H20N2O3S B8524248 [1,1'-Biphenyl]-4-sulfonamide, 4'-cyano-N-(5-hydroxypentyl)- CAS No. 871113-84-7](/img/structure/B8524248.png)
[1,1'-Biphenyl]-4-sulfonamide, 4'-cyano-N-(5-hydroxypentyl)-
Cat. No. B8524248
M. Wt: 344.4 g/mol
InChI Key: LYOQOZNVAOBMBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07964643B2
Procedure details
Using a method analogous to that described in Example 40, 4-bromophenyl-sulfonic acid-(5-hydroxypentyl)-amide and 4-cyanophenyl boronic acid were reacted to give the title compound as a white solid. δC (DMSO, 62.9 MHz): 22.6, 28.9, 32.0, 42.6, 60.5, 111.0, 118.7, 127.3 127.0, 127.9, 128.1, 133.0, 140.6, 141.9 and 143.1.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][NH:7][S:8]([C:11]1[CH:16]=[CH:15][C:14](Br)=[CH:13][CH:12]=1)(=[O:10])=[O:9].[C:18]([C:20]1[CH:25]=[CH:24][C:23](B(O)O)=[CH:22][CH:21]=1)#[N:19]>>[OH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][NH:7][S:8]([C:11]1[CH:16]=[CH:15][C:14]([C:23]2[CH:24]=[CH:25][C:20]([C:18]#[N:19])=[CH:21][CH:22]=2)=[CH:13][CH:12]=1)(=[O:10])=[O:9]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OCCCCCNS(=O)(=O)C1=CC=C(C=C1)Br
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)C1=CC=C(C=C1)B(O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
were reacted
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Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
|
OCCCCCNS(=O)(=O)C1=CC=C(C=C1)C1=CC=C(C=C1)C#N
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
